4-Dodecylbenzenesulfonic acid

Catalog No.
S526488
CAS No.
68584-22-5
M.F
C18H30O3S
M. Wt
326.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-Dodecylbenzenesulfonic acid

CAS Number

68584-22-5

Product Name

4-Dodecylbenzenesulfonic acid

IUPAC Name

4-dodecylbenzenesulfonic acid

Molecular Formula

C18H30O3S

Molecular Weight

326.5 g/mol

InChI

InChI=1S/C18H30O3S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3,(H,19,20,21)

InChI Key

KWXICGTUELOLSQ-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)O

Solubility

Soluble in DMSO

Synonyms

Dodecyl benzene sulfonic acid; Dodecyl benzenesulfonate; Dodecylbenzenesulphonic acid; Ddbsa;

Canonical SMILES

CCCCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)O

Description

The exact mass of the compound 4-Dodecylbenzenesulfonic acid is 326.1916 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. It belongs to the ontological category of dodecylbenzenesulfonic acid in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
  • Synthesis of Organic Compounds

    4-DBSA can act as a solvent for specific chemical reactions. For instance, research has explored its use in the synthesis of 2-(1,5-diaryl-1,4-pentadien-3-ylidene)-hydrazinecarboximidamide hydrochlorides [].

  • Nanoparticle Research

    Studies have investigated 4-DBSA's potential for stabilizing and manipulating nanoparticles. One example is its use in the in-situ coating of rutile nanoparticles [].

  • Solar Cell Development

    Research into solid-state dye-sensitized solar cells (DSSCs) has explored 4-DBSA's role in the fabrication process [].

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

7

Exact Mass

326.1916

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

OC21S23N1O

GHS Hazard Statements

Aggregated GHS information provided by 183 companies from 3 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H302 (14.75%): Harmful if swallowed [Warning Acute toxicity, oral];
H314 (100%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Corrosive;Irritant

Other CAS

121-65-3

Wikipedia

P-dodecylbenzenesulfonic acid

General Manufacturing Information

Benzenesulfonic acid, 4-dodecyl-: ACTIVE

Dates

Modify: 2023-08-15
1: Kuang D, Ye Z, Yang L, Liu N, Lu Z, Chen H. Effect of Rejuvenator Containing Dodecyl Benzene Sulfonic Acid (DBSA) on Physical Properties, Chemical Components, Colloidal Structure and Micro-Morphology of Aged Bitumen. Materials (Basel). 2018 Aug 20;11(8). pii: E1476. doi: 10.3390/ma11081476. PubMed PMID: 30127240; PubMed Central PMCID: PMC6119941.
2: Khalid NK, Devadasan D, Aravind UK, Aravindakumar CT. Screening and quantification of emerging contaminants in Periyar River, Kerala (India) by using high-resolution mass spectrometry (LC-Q-ToF-MS). Environ Monit Assess. 2018 May 31;190(6):370. doi: 10.1007/s10661-018-6745-9. PubMed PMID: 29855727.
3: Vatanparast H, Shahabi F, Bahramian A, Javadi A, Miller R. The Role of Electrostatic Repulsion on Increasing Surface Activity of Anionic Surfactants in the Presence of Hydrophilic Silica Nanoparticles. Sci Rep. 2018 May 8;8(1):7251. doi: 10.1038/s41598-018-25493-7. PubMed PMID: 29740036; PubMed Central PMCID: PMC5940767.
4: Yang M, Tian Z, Ma B, Jia K, Zhang H, Fu J, Qin W, Zhao W. [Establishment of multiple-indirect immunofluorescence technique for detecting multiple markers in the same specimens of hepatoma cells and frozen tissues]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2018 Feb;34(2):97-104. Chinese. PubMed PMID: 29673450.
5: Sun H, Guo S, Nan Y, Ma R. Direct determination of surfactant effects on the uptake of gaseous parent and alkylated PAHs by crop leaf surfaces. Ecotoxicol Environ Saf. 2018 Jun 15;154:206-213. doi: 10.1016/j.ecoenv.2018.02.045. Epub 2018 Feb 22. PubMed PMID: 29476969.
6: Song B, Xu P, Zeng G, Gong J, Wang X, Yan J, Wang S, Zhang P, Cao W, Ye S. Modeling the transport of sodium dodecyl benzene sulfonate in riverine sediment in the presence of multi-walled carbon nanotubes. Water Res. 2018 Feb 1;129:20-28. doi: 10.1016/j.watres.2017.11.003. Epub 2017 Nov 4. PubMed PMID: 29127831.
7: Puiggalí-Jou A, Micheletti P, Estrany F, Del Valle LJ, Alemán C. Electrostimulated Release of Neutral Drugs from Polythiophene Nanoparticles: Smart Regulation of Drug-Polymer Interactions. Adv Healthc Mater. 2017 Sep;6(18). doi: 10.1002/adhm.201700453. Epub 2017 Jul 3. PubMed PMID: 28671328.
8: Wang Y, Ni T, Yuan J, Wang C, Liu G. Oxidative treatment of diclofenac via ferrate(VI) in aqueous media: effect of surfactant additives. Water Sci Technol. 2017 Mar;75(5-6):1342-1350. doi: 10.2166/wst.2016.601. PubMed PMID: 28333050.
9: Cano AM, Maul JD, Saed M, Shah SA, Green MJ, Cañas-Carrell JE. Bioaccumulation, stress, and swimming impairment in Daphnia magna exposed to multiwalled carbon nanotubes, graphene, and graphene oxide. Environ Toxicol Chem. 2017 Aug;36(8):2199-2204. doi: 10.1002/etc.3754. Epub 2017 Mar 6. PubMed PMID: 28160491.
10: Liu J, Tian C, Xiong J, Wang L. Polypyrrole blending modification for PVDF conductive membrane preparing and fouling mitigation. J Colloid Interface Sci. 2017 May 15;494:124-129. doi: 10.1016/j.jcis.2017.01.078. Epub 2017 Jan 24. PubMed PMID: 28157630.
11: Takayanagi A, Kobayashi M, Kawase Y. Removal of anionic surfactant sodium dodecyl benzene sulfonate (SDBS) from wastewaters by zero-valent iron (ZVI): predominant removal mechanism for effective SDBS removal. Environ Sci Pollut Res Int. 2017 Mar;24(9):8087-8097. doi: 10.1007/s11356-017-8493-8. Epub 2017 Jan 31. PubMed PMID: 28138885.
12: Hinoue M, Ishimatsu S, Fueta Y, Hori H. A new desorption method for removing organic solvents from activated carbon using surfactant. J Occup Health. 2017 Mar 28;59(2):194-200. doi: 10.1539/joh.16-0214-OA. Epub 2017 Jan 28. PubMed PMID: 28132972; PubMed Central PMCID: PMC5478524.
13: Hammed WA, Rahman MS, Mahmud HNME, Yahya R, Sulaiman K. Processable dodecylbenzene sulfonic acid (DBSA) doped poly(N-vinyl carbazole)-poly(pyrrole) for optoelectronic applications. Des Monomers Polym. 2016 Dec 27;20(1):368-377. doi: 10.1080/15685551.2016.1271086. eCollection 2017. PubMed PMID: 29491808; PubMed Central PMCID: PMC5784872.
14: Zhao Y, Liu H, Tang K, Jin Y, Pan J, der Bruggen BV, Shen J, Gao C. Mimicking the cell membrane: bio-inspired simultaneous functions with monovalent anion selectivity and antifouling properties of anion exchange membrane. Sci Rep. 2016 Nov 17;6:37285. doi: 10.1038/srep37285. PubMed PMID: 27853255; PubMed Central PMCID: PMC5112527.
15: Zhang H, Liu Y, Shen X, Zhang M, Yang Y, Tao S, Wang X. Influence of multiwalled carbon nanotubes and sodium dodecyl benzene sulfonate on bioaccumulation and translocation of pyrene and 1-methylpyrene in maize (Zea mays) seedlings. Environ Pollut. 2017 Jan;220(Pt B):1409-1417. doi: 10.1016/j.envpol.2016.10.093. Epub 2016 Nov 9. PubMed PMID: 27836475.
16: Liley JR, Penfold J, Thomas RK, Tucker IM, Petkov JT, Stevenson PS, Banat IM, Marchant R, Rudden M, Terry A, Grillo I. Self-assembly in dilute mixtures of non-ionic and anionic surfactants and rhamnolipd biosurfactants. J Colloid Interface Sci. 2017 Feb 1;487:493-503. doi: 10.1016/j.jcis.2016.10.071. Epub 2016 Oct 26. PubMed PMID: 27816868.
17: Enger BD, White RR, Nickerson SC, Fox LK. Identification of factors influencing teat dip efficacy trial results by meta-analysis. J Dairy Sci. 2016 Dec;99(12):9900-9911. doi: 10.3168/jds.2016-11359. Epub 2016 Oct 5. PubMed PMID: 27720156.
18: Zhang Y, Ma J, Shi L, Cao D, Quan X. Joint toxicity of cadmium and SDBS on Daphnia magna and Danio rerio. Ecotoxicology. 2016 Dec;25(10):1703-1711. Epub 2016 Oct 5. PubMed PMID: 27709398.
19: Yu Q, Huang H, Ren H, Ding L, Geng J. In situ activity recovery of aging biofilm in biological aerated filter: Surfactants treatment and mechanisms study. Bioresour Technol. 2016 Nov;219:403-410. doi: 10.1016/j.biortech.2016.07.122. Epub 2016 Jul 28. PubMed PMID: 27513646.
20: Peng X, Yuan Y, Wang H, Liang C. Aqueous stability and mobility of C₆₀ complexed by sodium dodecyl benzene sulfonate surfactant. J Environ Sci (China). 2016 Apr;42:89-96. doi: 10.1016/j.jes.2015.05.026. Epub 2015 Aug 15. PubMed PMID: 27090698.

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